3-(N-Boc-aminomethyl)-3-fluoropiperidine
Overview
Description
Scientific Research Applications
Synthesis of Fluorinated Azaheterocycles
Verniest et al. (2010) describe a short and efficient synthesis method for 4-aminomethyl-4-fluoropiperidines and 3-aminomethyl-3-fluoropyrrolidines, which are of specific interest as bifunctional building blocks for fluorinated pharmaceutical compounds. The key step involves regioselective bromofluorination, demonstrating the compound's role in creating structurally diverse molecules for pharmaceutical research (Verniest et al., 2010).
Building Blocks in Medicinal Chemistry
Another study by Van Hende et al. (2009) outlines a synthetic route towards new 1-alkyl-3-aminomethyl-3-fluoropiperidines, highlighting their high interest as building blocks in medicinal chemistry. The process includes fluorination and transformation of the ester moiety into different amides, showcasing the compound's utility in synthesizing novel chemical entities for drug development (Van Hende et al., 2009).
Versatile Building Blocks for Biological Activity
Schramm et al. (2009) developed a multigram synthesis of orthogonally N-protected 3,4-aziridinopiperidine, demonstrating its use as a versatile building block for the synthesis of 4-substituted 3-aminopiperidines. These compounds have high potential for biological activity, further emphasizing the importance of such intermediates in the development of bioactive molecules (Schramm et al., 2009).
Enantioselective Synthesis and Physicochemical Studies
Orliac et al. (2014) conducted enantioselective syntheses of 3-amino-5-fluoropiperidines and explored their physicochemical properties. Their research revealed that the fluorine atoms modulate the lipophilicity and decrease the pKa of 3-aminopiperidines, providing insights into the structural influences on the physicochemical properties of fluorinated compounds (Orliac et al., 2014).
Safety and Hazards
Properties
IUPAC Name |
tert-butyl N-[(3-fluoropiperidin-3-yl)methyl]carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21FN2O2/c1-10(2,3)16-9(15)14-8-11(12)5-4-6-13-7-11/h13H,4-8H2,1-3H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYEDTEGPWDYPHT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCC1(CCCNC1)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21FN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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